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Compound of Interest

Compound Name:
2-Amino-5-bromo-4-

methylpyrimidine

Cat. No.: B102953 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Amino-5-bromo-4-
methylpyrimidine. Adherence to these procedures is paramount for ensuring personnel safety

and environmental compliance. This compound is classified as a hazardous substance,

causing skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Hazard Identification and Classification
2-Amino-5-bromo-4-methylpyrimidine is associated with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[4]

Skin Corrosion/Irritation: Causes skin irritation.[2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[2][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3]

GHS Hazard Statements: H302, H315, H318, H319, H335[2][4]

Signal Word: Danger/Warning[3][4]
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Appropriate personal protective equipment is mandatory to minimize exposure. The following

table summarizes the recommended PPE for handling 2-Amino-5-bromo-4-
methylpyrimidine.
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Body Part
Personal Protective
Equipment (PPE)

Specifications &
Best Practices

Rationale

Eyes/Face
Safety Goggles &

Face Shield

Wear tightly fitting

safety goggles with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards.[5] A face

shield should be worn

over safety glasses for

procedures with a

high risk of splashing.

To protect against

accidental splashes

and solid particles.

Skin

Chemical-Resistant

Gloves & Laboratory

Coat

Handle with chemical-

impermeable gloves

(e.g., disposable nitrile

gloves) inspected

prior to use.[5][6]

Wear a fire/flame

resistant and

impervious lab coat,

fully buttoned with

long sleeves.[7]

To prevent skin

contact and

contamination of

personal clothing.[7]

Respiratory

NIOSH-approved N95

Dust Mask or Full-

Face Respirator

Use in a well-

ventilated area. If dust

generation is likely or

exposure limits are

exceeded, a NIOSH-

approved N95 dust

mask or a full-face

respirator is required.

[1][8]

To prevent inhalation

of dust particles which

can cause respiratory

irritation.[1]

General
Long Pants & Closed-

Toe Shoes

Standard laboratory

practice to provide an

additional layer of

protection.[7]

To protect against

accidental spills.
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Experimental Protocols: Handling and Disposal
A systematic approach is essential for the safe handling and disposal of 2-Amino-5-bromo-4-
methylpyrimidine.

Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[9]

Work in a well-ventilated area, such as a chemical fume hood.[10]

Don all required personal protective equipment as outlined in the table above.

Handling:

Avoid direct contact with skin and eyes.[7]

Do not breathe in dust if the compound is in solid form.[7]

Carefully weigh and transfer the chemical, minimizing dust generation.

Wash hands thoroughly after handling.[7]

In Case of a Spill:

Evacuate personnel from the immediate area.[7]

Remove all sources of ignition.[7]

Carefully sweep up the solid material and place it in a suitable, sealed container for

disposal.[1] Avoid generating dust.[1]

Prevent the chemical from entering drains.[7]

Disposal Protocol:

Proper disposal is critical to prevent environmental contamination.
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Waste Segregation and Collection:

Designate a specific, labeled hazardous waste container for 2-Amino-5-bromo-4-
methylpyrimidine waste.[1] The container must be made of a compatible material (e.g.,

polyethylene), in good condition with a secure lid, and clearly labeled as "Hazardous

Waste" with the chemical name.[1]

Place the collected solid waste and any contaminated disposable materials (e.g., weighing

paper, contaminated gloves) into the designated container.[1]

Storage:

Securely seal the hazardous waste container.[1]

Store the sealed container in a designated, well-ventilated waste accumulation area, away

from incompatible materials such as strong oxidizing agents and strong acids.[1][9]

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed environmental

waste management company.[1]

All disposal must be in accordance with local, state, and federal regulations.[1] Do not

dispose of this chemical in regular trash or down the sanitary sewer.[1]

Workflow for Safe Handling and Disposal
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1. Preparation
- Verify fume hood function
- Gather all necessary PPE

2. Don PPE
- Lab coat

- Safety goggles & face shield
- Nitrile gloves

- N95 mask (if needed)

3. Chemical Handling
- Weigh and transfer in fume hood

- Avoid dust generation

Spill?

4. Post-Handling
- Decontaminate work area

- Doff PPE correctly

5. Waste Segregation
- Collect all contaminated materials

- Place in labeled hazardous waste container

6. Waste Storage
- Seal container securely
- Store in designated area

7. Final Disposal
- Arrange for licensed waste pickup

- Follow all regulations

No

Spill Response
- Evacuate area

- Contain and clean up with appropriate PPE

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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